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Compound of Interest

2-N-Boc-Amino-5-methoxybenzoic
Compound Name: d
aci

cat. No.: B1302576

An In-depth Technical Guide to 2-N-Boc-amino-5-methoxybenzoic Acid

This technical guide provides a comprehensive overview of 2-N-Boc-amino-5-
methoxybenzoic acid, a key building block in pharmaceutical and chemical research.
Designed for researchers, scientists, and drug development professionals, this document
details the compound's identifiers, properties, a plausible synthetic route with a detailed
experimental protocol, and its applications.

Compound Identification and Properties

2-N-Boc-amino-5-methoxybenzoic acid, also known by its synonym 2-tert-
butoxycarbonylamino-5-methoxy-benzoic acid, is a derivative of benzoic acid. The introduction
of the tert-butyloxycarbonyl (Boc) protecting group on the amino functionality makes it a
valuable reagent in peptide synthesis and medicinal chemistry.

Table 1: Identifiers and Physicochemical Properties
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Identifier Value

CAS Number 262614-64-2
Molecular Formula C13H17NO5
Molecular Weight 267.28 g/mol [1]

2-[(tert-butoxycarbonyl)amino]-5-

UPAC Name methoxybenzoic acid

Canonical SMILES CC(C)(C)OC(=0O)Nciccc(cclC(=0)0)0C
InChl Key JBXGOBGRVPAQEQ-UHFFFAOYSA-N
Appearance White amorphous powder[1]

Melting Point 162-171 °C[1]

Purity =>99% (HPLC)[1]

Synthesis of 2-N-Boc-amino-5-methoxybenzoic Acid

The synthesis of 2-N-Boc-amino-5-methoxybenzoic acid can be achieved in a two-step
process starting from 5-methoxy-2-nitrobenzoic acid. The first step involves the reduction of the
nitro group to an amino group, followed by the protection of the resulting amine with a Boc

group.

Experimental Protocol

Step 1: Synthesis of 2-Amino-5-methoxybenzoic acid
This procedure is adapted from a known synthesis of 2-amino-5-methoxybenzoic acid.[2]
» Materials:

o 5-Methoxy-2-nitrobenzoic acid (30.0 g, 152.2 mmol)

o 10% Palladium on carbon (Pd/C) (300 mg)

o Tetrahydrofuran (THF) (250 mL)
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o

[e]

Hydrogen gas (H2)

Celite

e Procedure:

o

To a solution of 5-methoxy-2-nitrobenzoic acid in THF, add the 10% Pd/C catalyst.
Stir the mixture at room temperature under a hydrogen balloon atmosphere for 18 hours.

Monitor the reaction completion using an appropriate analytical technique (e.g., TLC or
LCMS).

Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

Concentrate the filtrate under reduced pressure to yield 2-amino-5-methoxybenzoic acid
as a solid.

Step 2: Boc-Protection of 2-Amino-5-methoxybenzoic acid

This is a general procedure for the Boc-protection of amino acids.

o Materials:

2-Amino-5-methoxybenzoic acid (from Step 1)
Di-tert-butyl dicarbonate (Boc)20

A suitable solvent (e.g., Dioxane, THF)

A suitable base (e.g., Sodium hydroxide, Triethylamine)
Water

Ethyl acetate

Aqueous acid (e.g., 1M HCI) for workup

e Procedure:
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o Dissolve 2-amino-5-methoxybenzoic acid in the chosen solvent, followed by the addition of
the base.

o Add di-tert-butyl dicarbonate to the solution and stir at room temperature for several hours.
o Monitor the reaction for the disappearance of the starting material.

o Once the reaction is complete, remove the solvent under reduced pressure.

o Perform an aqueous workup by adding water and ethyl acetate.

o Acidify the aqueous layer with 1M HCI to precipitate the product.

o Filter the precipitate, wash with water, and dry under vacuum to obtain 2-N-Boc-amino-5-
methoxybenzoic acid.

Synthesis Workflow

Step 1: Reduction Step 2: Boc Protection

(Boc)20 B o
Base, Solvent 2-N-Boc-amino-5-methoxybenzoic acid

H2, PdiC
THF

5-Methoxy-2-nitrobenzoic acid 22-Amino-5-methoxybenzoic acid

Click to download full resolution via product page

Caption: Synthesis workflow for 2-N-Boc-amino-5-methoxybenzoic acid.

Applications in Research and Drug Development

While specific signaling pathways involving 2-N-Boc-amino-5-methoxybenzoic acid are not
extensively documented in publicly available literature, its precursor, 2-amino-5-
methoxybenzoic acid, is a known intermediate in the synthesis of various pharmaceuticals.[3]
The Boc-protected form is particularly valuable in solid-phase peptide synthesis and as a
building block in the creation of complex organic molecules with potential therapeutic
applications.
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The presence of the methoxy and carboxylic acid groups on the aromatic ring allows for diverse
chemical modifications, making it a versatile scaffold in medicinal chemistry for the
development of novel compounds targeting a range of biological pathways. Its utility is
highlighted in the synthesis of anti-inflammatory and analgesic agents.[3]

Signaling Pathways

Detailed information on the specific signaling pathways directly modulated by 2-N-Boc-amino-
5-methoxybenzoic acid is not readily available. As a protected amino acid derivative, its
primary role is as a synthetic intermediate. The biological activity of the final compounds
synthesized using this building block would determine their interaction with specific signaling
pathways.

Conclusion

2-N-Boc-amino-5-methoxybenzoic acid is a crucial reagent for chemists in the
pharmaceutical and life sciences industries. Its well-defined structure and the presence of the
Boc protecting group facilitate its use in the controlled synthesis of complex molecules. While
direct biological activity and pathway interactions are not the primary focus of this intermediate,
its role as a foundational element in the discovery of new therapeutic agents is of significant
importance. Further research into the derivatives of this compound may yet uncover novel
biological functions and interactions with key cellular signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1302576#2-n-boc-amino-5-methoxybenzoic-acid-
cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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